Cas no 851398-76-0 (2-(chloromethyl)-6-(4-chlorophenyl)-3H,4H-thieno3,2-dpyrimidin-4-one)

• Product Name: 2-(chloromethyl)-6-(4-chlorophenyl)-3H,4H-thieno3,2-dpyrimidin-4-one
• CAS No: 851398-76-0
• MF: C₁₃H₈Cl₂N₂OS
• MW: 311.186419487
• CID: 3107874
• PubChem ID: 135490253
• Update Time: 2025-04-21

2-(chloromethyl)-6-(4-chlorophenyl)-3H,4H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-6-(4-chlorophenyl)thieno[3,2-d]pyrimidin-4(3H)-one
• 2-(chloromethyl)-6-(4-chlorophenyl)-3H,4H-thieno3,2-dpyrimidin-4-one
• MFCD06380389
• CS-0224750
• HY-162065
• 2-(CHLOROMETHYL)-6-(4-CHLOROPHENYL)-3H-THIENO[3,2-D]PYRIMIDIN-4-ONE
• Z57982192
• SMR000153523
• MLS000566402
• C13H8Cl2N2OS
• CHEMBL1392878
• 2-(chloromethyl)-6-(4-chlorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• AKOS000272522
• G82452
• EN300-12069
• 984-971-4
• CS-0912100
• BJB39876
• 851398-76-0
• HMS2178K24
• 2-(chloromethyl)-6-(4-chlorophenyl)-3H,4H-thieno(3,2-d)pyrimidin-4-one
• N6F11

• Inchi： 1S/C13H8Cl2N2OS/c14-6-11-16-9-5-10(19-12(9)13(18)17-11)7-1-3-8(15)4-2-7/h1-5H,6H2,(H,16,17,18)
• InChI Key： KXALOVOFOCKYSD-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=C(C3C=CC(=CC=3)Cl)SC=2C(N1)=O

Computed Properties

• Exact Mass: 309.9734394Da
• Monoisotopic Mass: 309.9734394Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 69.7Ų